Cas no 1384526-71-9 ((6R)-6-methylmorpholine-2-carboxamide)

• Product Name: (6R)-6-methylmorpholine-2-carboxamide
• CAS No: 1384526-71-9
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 5208809
• PubChem ID: 71756058
• Update Time: 2026-03-06

(6R)-6-methylmorpholine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarboxamide,6-methyl-,(6R)-
• (6r)-6-Methylmorpholine-2-carboxamide
• (6R)-6-methylmorpholine-2-carboxamide

• Inchi： 1S/C6H12N2O2/c1-4-2-8-3-5(10-4)6(7)9/h4-5,8H,2-3H2,1H3,(H2,7,9)/t4-,5?/m1/s1
• InChI Key： OCCUOFVJVBKROR-CNZKWPKMSA-N
• SMILES： N1C[C@@H](C)OC(C(N)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (6R)-6-methylmorpholine-2-carboxamide

Introduction to (6R)-6-methylmorpholine-2-carboxamide (CAS No. 1384526-71-9)

(6R)-6-methylmorpholine-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1384526-71-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a morpholine core with a carboxamide functional group, has garnered attention due to its potential applications in medicinal chemistry and the synthesis of bioactive molecules.

The structure of (6R)-6-methylmorpholine-2-carboxamide consists of a morpholine ring substituted with a methyl group at the 6-position and a carboxamide group at the 2-position. The stereochemistry, specifically the (6R) configuration, plays a crucial role in determining its biological activity and interactions with biological targets. This stereochemical specification is essential for ensuring the efficacy and safety of any drug candidates derived from this compound.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The unique stereochemistry of (6R)-6-methylmorpholine-2-carboxamide makes it a valuable building block for constructing enantiomerically pure compounds, which are often required in pharmaceutical applications. The compound's ability to serve as a chiral center or auxiliary in catalytic processes has been explored in various synthetic methodologies, enhancing the efficiency and selectivity of organic transformations.

One of the most compelling aspects of (6R)-6-methylmorpholine-2-carboxamide is its potential role in the development of novel therapeutic agents. Morpholine derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The carboxamide group further extends the pharmacophoric space, allowing for modifications that can tailor the compound's biological profile. Recent studies have demonstrated the incorporation of this scaffold into various drug candidates, highlighting its versatility and utility in medicinal chemistry.

The synthesis of (6R)-6-methylmorpholine-2-carboxamide presents unique challenges due to its stereocentric nature. Advanced synthetic techniques, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These methods not only highlight the compound's synthetic value but also contribute to the broader field of asymmetric synthesis by providing new strategies for constructing complex molecular architectures.

From a computational chemistry perspective, (6R)-6-methylmorpholine-2-carboxamide has been studied to understand its electronic properties and interactions with biological targets. Molecular modeling studies have provided insights into how the compound's geometry and electronic distribution influence its binding affinity and specificity. These findings are crucial for rational drug design and optimizing lead compounds for clinical development.

The pharmaceutical industry has shown particular interest in leveraging the unique properties of (6R)-6-methylmorpholine-2-carboxamide for drug discovery. Its structural features make it an attractive candidate for further derivatization, enabling the creation of novel molecules with enhanced pharmacological properties. Collaborative efforts between academic researchers and industry scientists have led to innovative approaches in synthesizing analogs that exhibit improved efficacy and reduced side effects.

In conclusion, (6R)-6-methylmorpholine-2-carboxamide (CAS No. 1384526-71-9) represents a significant advancement in pharmaceutical chemistry. Its structural complexity, stereochemical specificity, and potential biological activities make it a valuable asset in drug development. As research continues to uncover new applications and synthetic strategies for this compound, its importance in medicinal chemistry is expected to grow further, contributing to the discovery of next-generation therapeutic agents.